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Compound of Interest

Compound Name: TM5275 sodium

Cat. No.: B15618378 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents like TM5275 sodium is a critical component of laboratory safety

and operational excellence. This guide provides essential safety and logistical information for

the disposal of TM5275 sodium, emphasizing regulatory compliance and risk mitigation.

Immediate Safety and Handling Considerations
TM5275 sodium is a PAI-1 inhibitor with the molecular formula C₂₈H₂₇ClN₃NaO₅. Before

handling, it is imperative to consult the Safety Data Sheet (SDS). The primary directive from

available SDS information is to dispose of the contents and container at an approved waste

disposal plant. This indicates that the substance should be treated as regulated chemical

waste.

Key Hazard Information:
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Hazard Statement Classification Precautionary Statement

Harmful if swallowed
Acute toxicity, oral (Category

4)

P264: Wash skin thoroughly

after handling.

P270: Do not eat, drink or

smoke when using this

product.

P301 + P312 + P330: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. Rinse mouth.

Very toxic to aquatic life

Hazardous to the aquatic

environment, acute hazard

(Category 1)

P273: Avoid release to the

environment.

P391: Collect spillage.

Step-by-Step Disposal Protocol for TM5275 Sodium
Waste
Given the lack of specific chemical neutralization protocols for TM5275 sodium, the following

procedure outlines the best practices for preparing the waste for collection by a certified

hazardous waste disposal service. This method ensures safety and compliance with

environmental regulations.

Experimental Protocol: Waste Preparation for Professional Disposal

Personal Protective Equipment (PPE): Before handling TM5275 sodium, equip yourself with

appropriate PPE, including safety goggles, chemical-resistant gloves (nitrile or neoprene),

and a lab coat.

Waste Segregation:

Solid Waste: Collect any solid TM5275 sodium, contaminated weighing paper, or

disposable labware in a dedicated, clearly labeled hazardous waste container.
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Solution Waste: If TM5275 sodium has been dissolved in a solvent (e.g., DMSO, DMF),

collect the solution in a separate, compatible hazardous waste container. Do not mix with

other solvent waste streams unless explicitly permitted by your institution's environmental

health and safety (EHS) office.

Container Labeling:

Use a hazardous waste tag or label provided by your institution.

Clearly write the full chemical name: "TM5275 sodium".

List all components of the waste, including any solvents and their approximate

concentrations.

Indicate the hazards associated with the waste (e.g., "Toxic," "Aquatic Hazard").

Secure Storage:

Keep the hazardous waste container tightly sealed to prevent spills or evaporation.

Store the container in a designated satellite accumulation area or a central hazardous

waste storage facility, as per your institution's guidelines.

Ensure secondary containment is in place to capture any potential leaks.

Arrange for Pickup: Contact your institution's EHS office or the designated hazardous waste

management provider to schedule a pickup for the waste container.

Logical Workflow for TM5275 Sodium Disposal
The following diagram illustrates the decision-making process and the procedural flow for the

safe disposal of TM5275 sodium, reinforcing the safety-first approach.
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Preparation & Handling

Containment & Labeling

Storage & Disposal

Start: Need to dispose of TM5275 Sodium

Wear appropriate PPE
(Gloves, Goggles, Lab Coat)

Assess Waste Type

Solid Waste
(e.g., powder, contaminated items)

Solid

Solution Waste
(e.g., in DMSO, DMF)

Liquid

Place in a dedicated,
sealed solid waste container.

Place in a dedicated,
sealed liquid waste container.

Label container with:
- Full Chemical Name

- All Components & Concentrations
- Hazard Information

Store in a designated
satellite accumulation area

with secondary containment.

Contact Environmental Health & Safety (EHS)
for waste pickup.

End: Waste collected by
approved disposal service

Click to download full resolution via product page

TM5275 Sodium Disposal Workflow
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Disclaimer: This information is intended as a guide and does not supersede local, state, or

federal regulations, nor the specific guidelines of your institution. Always consult your

organization's Environmental Health and Safety (EHS) office for detailed procedures and

requirements. Attempting to neutralize or dispose of this chemical through methods other than

those approved by certified professionals is strongly discouraged.

To cite this document: BenchChem. [Proper Disposal Procedures for TM5275 Sodium: A
Safety-First Approach]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15618378#tm5275-sodium-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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